Cas no 1805453-89-7 (Methyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-carboxylate
• CAS No: 1805453-89-7
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4888542
• Update Time: 2025-06-11

Methyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-carboxylate

• Inchi： 1S/C9H9F2NO4/c1-15-5-3-4(9(14)16-2)7(13)6(12-5)8(10)11/h3,8,13H,1-2H3
• InChI Key： XBVIFEMJMWERKH-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OC)C=C(N=1)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.9
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-carboxylate

Methyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-carboxylate (CAS No. 1805453-89-7): A Comprehensive Overview

Methyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-carboxylate (CAS No. 1805453-89-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise for various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The molecular structure of Methyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-carboxylate encompasses several key functional groups that contribute to its reactivity and potential biological activity. The presence of a difluoromethyl group at the 2-position enhances its metabolic stability and lipophilicity, making it an attractive scaffold for drug design. Additionally, the hydroxyl and methoxy substituents at the 3- and 6-positions, respectively, introduce polar interactions and hydrogen bonding capabilities, which are crucial for binding to biological targets.

In recent years, there has been a growing interest in pyridine derivatives due to their diverse pharmacological properties. Pyridine-based compounds have been extensively studied for their roles in treating various diseases, including infectious disorders, inflammatory conditions, and neurological disorders. The specific arrangement of atoms in Methyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-carboxylate positions it as a valuable building block for the development of novel drugs.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By incorporating the difluoromethyl group into the pyridine core, researchers can enhance the binding affinity of the compound to kinase active sites. This modification has been shown to improve drug efficacy and reduce off-target effects.

Recent studies have also highlighted the importance of hydroxyl and methoxy groups in modulating biological activity. These functional groups can participate in hydrogen bonding interactions with proteins, thereby stabilizing the drug-receptor complex. This feature is particularly relevant for designing molecules that require tight binding to their targets, such as those intended for use in targeted therapy.

The synthesis of Methyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired molecular framework efficiently. These techniques not only improve the synthetic route but also enhance scalability for industrial applications.

The pharmacokinetic properties of this compound are another area of interest. The presence of the difluoromethyl group has been shown to increase metabolic stability by resisting oxidative degradation. This characteristic is beneficial for extending the half-life of drugs in vivo, allowing for less frequent dosing and improved patient compliance. Additionally, the hydrophobic nature induced by the pyridine ring and the electron-withdrawing effect of the carboxylate group contribute to good oral bioavailability.

In vitro studies have demonstrated promising results regarding the biological activity of derivatives based on this scaffold. For instance, some analogs have exhibited inhibitory effects on specific kinases, leading to further investigation into their potential as therapeutic agents. These findings underscore the importance of exploring structurally diverse derivatives to identify lead compounds with optimized pharmacological profiles.

The role of computational chemistry in drug discovery has also been instrumental in understanding the interactions between Methyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-carboxylate and biological targets. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. This approach accelerates the drug development process by providing insights into how modifications can enhance potency and selectivity.

The future prospects for this compound are promising, with ongoing research focusing on expanding its utility in various therapeutic areas. By leveraging cutting-edge synthetic methods and computational tools, scientists aim to develop novel derivatives that exhibit enhanced efficacy and reduced side effects. The integration of interdisciplinary approaches ensures that advancements in this field continue to progress rapidly.

In conclusion, Methyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing innovative therapeutic agents. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a crucial role in addressing unmet medical needs.